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Compound of Interest

Compound Name: Neopentylamine

Cat. No.: B1198066

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for
neopentylamine (CAS No: 5813-64-9), a primary amine used as an intermediate and building
block in the synthesis of pharmaceuticals and other organic compounds.[1][2] Adherence to
these guidelines is critical to ensure the safety of laboratory personnel and the integrity of
research.

Properties of Neopentylamine

Neopentylamine is a colorless to almost colorless, clear liquid with a distinctive amine odor.[1]
It is a highly flammable and corrosive compound.[3][4]

Table 1: Physical and Chemical Properties of Neopentylamine
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Property Value Source(s)
Molecular Formula CsHisN [31[5][6]
Molecular Weight 87.16 g/mol [31[5][6]
Appearance CoIorlfess. to almost colorless

clear liquid
Boiling Point 80-83°C [21[61[7]
Melting Point -70°C (estimate) [2][71[8]
Flash Point -13°C/ 8.6°F [2][9]
Density 0.74 - 0.745 g/cm3 at 20°C [2][6]
pKa 10.15 at 25°C 217
Vapor Pressure 78.1 mmHg at 25°C [2]

GHS Hazard Classification and Statements

Neopentylamine is classified as a hazardous substance requiring careful handling.[10]

Table 2: GHS Hazard Information for Neopentylamine
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Hazard
GHS . Hazard
Hazard Class . Signal Word Statement
Pictogram Statement
Code(s)
Highly flammable
Flammable GHSO02: o
o Danger H225 liquid and vapor.
Liquids Flammable
[31[4]
o GHSO07: Harmful if
Acute Toxicity, ) )
Oral Exclamation Warning H302 swallowed.[3][4]
ra
mark [11]
Causes severe
Skin ]
) o GHSO05: skin burns and
Corrosion/Irritatio ) Danger H314
Corrosive eye damage.[3]
n
[4]
Corrosive to GHSO05: ) May be corrosive
) Warning H290
Metals Corrosive to metals.[5]

Safe Handling Procedures

Proper handling is essential to minimize exposure and risk.

o Engineering Controls: Always handle neopentylamine in a well-ventilated area, preferably

within a chemical fume hood.[9][10] Ensure that eyewash stations and safety showers are in

close proximity to the workstation.[9] Use explosion-proof electrical, ventilating, and lighting

equipment.[9]

o Operational Precautions:

o

o

[¢]

Do not breathe mists or vapors.[9]

Avoid contact with skin, eyes, and clothing.[9][12]

Keep away from open flames, hot surfaces, and sources of ignition.[5][9] Smoking is

prohibited in handling areas.

[¢]

Use only non-sparking tools.[9]
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o Ground and bond containers and receiving equipment to prevent static discharge.[9] All
metal parts of the equipment must be grounded.[9]

e Hygiene Measures:

o

Wash hands and face thoroughly after handling.[5][9]

[e]

Do not eat, drink, or smoke when using this product.[9][10]

o

Immediately remove all contaminated clothing and wash it before reuse.[5][9]

[¢]

Apply preventive skin protection.[5]

Storage Guidelines

Proper storage is crucial for maintaining the stability and safety of neopentylamine.

e Conditions:

[¢]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][13] The
recommended storage temperature is between 10°C and 25°C.[6]

[¢]

Keep away from heat, sparks, and flame.[13]

[¢]

Store locked up.[9]

o

Store in a designated flammables or corrosives area.[13][14]

o

It is recommended to store under an inert atmosphere.[13][14]
o Container Requirements:

o Do not use metal containers.[5]

o Keep containers tightly closed.[9]
¢ Incompatible Materials:

o Keep away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[9][13]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate level of PPE.

The following are minimum recommendations:

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[12] Equipment
for eye protection should be tested and approved under appropriate government standards
such as NIOSH (US) or EN 166 (EU).[12]

¢ Skin Protection:

o Wear protective gloves. The chemical resistance of the protective equipment should be
confirmed with the respective supplier.[5]

o Wear flame-retardant antistatic protective clothing.[5]
o Respiratory Protection:

o If vapors or aerosols are generated, use a respirator with an appropriate filter (e.g., filter
ABEK).[5] Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard
EN 149.[9]

Emergency Procedures

In the event of an emergency, follow these procedures. First aiders should protect themselves
from exposure.[5]

e If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[9] If the
person is not breathing, give artificial respiration.[9] Call a physician or poison control center
immediately.[9]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water or shower for at least 15 minutes.[5][9][15] Call a physician immediately.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes (at least 15).[5][9]
[15] Remove contact lenses if present and easy to do so0.[5][9] Continue rinsing. Immediately

call an ophthalmologist.[5]
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If Swallowed: Rinse mouth with water.[9] Do NOT induce vomiting due to the risk of
perforation.[5][9] Call a physician immediately.[5] Never give anything by mouth to an
unconscious person.[9][12]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide
(C0O2), or dry sand.[5][9] Water mist may be used to cool closed containers.[9]

Special Hazards: Neopentylamine is highly flammable and its vapors are heavier than air,
which can travel to a source of ignition and flash back.[5][9] Vapors may form explosive
mixtures with air.[9] Containers may explode when heated.[9] Hazardous combustion
products include carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[5][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][9]

Personal Precautions:

[¢]

Evacuate personnel to a safe area.[9][13]

[¢]

Ensure adequate ventilation and remove all sources of ignition.[5][9][13]

[e]

Avoid contact with the substance and do not breathe vapors.[5]

(¢]

Wear appropriate personal protective equipment as detailed in Section 5.[9]
Environmental Precautions:

o Prevent the product from entering drains, as there is a risk of explosion.[5]
Methods for Containment and Cleaning Up:

o Cover drains.[5]

o Contain the spill and absorb it with a liquid-binding, inert material (e.g., sand,
Chemizorb®).[5][9]

o Collect the material using spark-proof tools and place it in a suitable, closed container for
disposal.[9][12][13]
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o Clean the affected area thoroughly.[5]

Spill Response Workflow

The following diagram outlines the logical workflow for responding to a heopentylamine spill.
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Caption: Workflow for Neopentylamine Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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